Cas no 124033-37-0 (1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-)

1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy- structure
124033-37-0 structure
Product Name:1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-
CAS No:124033-37-0
MF:C8H4Cl2O3
MW:219.021560668945
CID:2144600
Update Time:2023-08-04

1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 5,6-dichloro-3-hydroxyisobenzofuran-1(3H)-one
    • 1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy-
    • Inchi: 1S/C8H4Cl2O3/c9-5-1-3-4(2-6(5)10)8(12)13-7(3)11/h1-2,7,11H
    • InChI Key: AYZIELGHYOUWQP-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC2C(=O)OC(C=2C=1)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 233
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5

1(3H)-Isobenzofuranone, 5,6-dichloro-3-hydroxy- Related Literature

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.